N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C18H23N3O4S2/c1-20-6-8-21(9-7-20)15(12-19-27(22,23)18-3-2-10-26-18)14-4-5-16-17(11-14)25-13-24-16/h2-5,10-11,15,19H,6-9,12-13H2,1H3
• InChI Key: RIPWYVYKDVMLGZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNS(=O)(=O)C2=CC=CS2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H23N3O4S2
• Molecular Weight: 409.5 g/mol

Description

N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C18H23N3O4S2 and its molecular weight is 409.52. The purity is usually 95%.
BenchChem offers high-quality N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)thiophene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)thiophene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

Research in the field of medicinal chemistry has led to the development of compounds with potential therapeutic benefits. For instance, derivatives of benzo[b]thiophene-2-sulfonamide have been prepared to investigate their utility as topically active inhibitors of ocular carbonic anhydrase for the treatment of glaucoma. Among these, compounds like 6-hydroxybenzo[b]thiophene-2-sulfonamide and its acetate ester were found to be potent ocular hypotensive agents, showcasing the importance of sulfonamide derivatives in medicinal applications (S. Graham et al., 1989).

Antibacterial and Antifungal Applications

The incorporation of the 1,4-benzodioxane moiety into ethylated sulfonamides has shown significant results in biological screening. These compounds were evaluated against various enzymes and bacterial strains, revealing their potential as antibacterial compounds (M. Irshad et al., 2016). Similarly, a series of carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and related derivatives were synthesized and showed potent antitumor and antibacterial activities (H. Hafez et al., 2017).

Anticancer and Anti-inflammatory Applications

The synthesis of novel sulfonamide derivatives, such as those related to Celecoxib, has demonstrated potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These findings suggest the versatility of sulfonamide derivatives in targeting various diseases and conditions (Ş. Küçükgüzel et al., 2013).

Enzyme Inhibition and Molecular Docking Studies

The exploration of sulfonamide-based compounds in enzyme inhibition and molecular docking studies has been fruitful. For example, a series of sulfonamide phenylalanine analogues exhibited antibacterial, antifungal, and anticancer activities, along with inhibiting the p53 tumor suppressor-DNA complex, highlighting their potential as multifunctional therapeutic agents (K. Devi & P. Awasthi, 2020).

Electrophysiological Activity

The research into N-substituted imidazolylbenzamides and benzene-sulfonamides has unveiled their potential as selective class III agents for cardiac electrophysiological activity, indicating the role of sulfonamide compounds in the development of cardiovascular drugs (T. K. Morgan et al., 1990).